N-[3-fluoro-4-(4-methylpiperazino)phenyl]-2-methylpropanamide

• IUPAC Name: N-[3-fluoro-4-(4-methylpiperazin-1-yl)phenyl]-2-methylpropanamide
• InChI: InChI=1S/C15H22FN3O/c1-11(2)15(20)17-12-4-5-14(13(16)10-12)19-8-6-18(3)7-9-19/h4-5,10-11H,6-9H2,1-3H3,(H,17,20)
• InChI Key: STOUJZDQTZBKLB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC(=C(C=C1)N2CCN(CC2)C)F
• Molecular Formula: C15H22FN3O
• Molecular Weight: 279.35 g/mol
• CAS No.: 866131-38-6

Description

N-[3-fluoro-4-(4-methylpiperazino)phenyl]-2-methylpropanamide is a useful research compound. Its molecular formula is C15H22FN3O and its molecular weight is 279.359. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Quantum Mechanical and Molecular Docking Studies : This compound, identified as Bicalutamide, has been analyzed for its quantum mechanical properties and molecular docking with prostate cancer protein. This research offers insights into its potential applications in cancer therapy (Chandralekha et al., 2019).

• Met Kinase Inhibition for Cancer Treatment : It has been found to be a selective and orally efficacious inhibitor of the Met kinase superfamily, demonstrating complete tumor stasis in certain cancer models, which led to its advancement into clinical trials (Schroeder et al., 2009).

• Chromatographic Analysis : The compound's enantioseparation has been investigated using high-performance liquid chromatography, important for understanding its stereochemical properties and implications in pharmaceutical development (Török et al., 2005).

• NK1 Receptor Antagonism : Research into derivatives of this compound has led to the discovery of potent and selective NK1 receptor antagonists like vestipitant, which have shown promise in preclinical models for their potential therapeutic applications (Di Fabio et al., 2009).

• Chemical Synthesis and Molecular Interactions : Studies on related compounds have revealed novel chemical reactions and molecular interactions, such as the observed 1,4-N-->O migration in a bicalutamide derivative, contributing to our understanding of chemical synthesis mechanisms (Patil et al., 2006).

• Immunomodulatory Properties : Analogs of this compound have shown significant immunomodulatory effects, suggesting potential applications in developing new anti-inflammatory agents (Sultana et al., 2013).